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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 4-Bromobenzaldehyde-13C6 in a laboratory setting. The information is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier: 4-Bromobenzaldehyde-13C6 Intended Use: For laboratory research and
development purposes.

Hazard Identification and Classification

4-Bromobenzaldehyde is classified as a hazardous substance. While this guide is specific to
the 13C6 isotopically labeled version, the safety precautions for the unlabeled compound are
directly applicable.

Acute Toxicity (Oral): Category 4 - Harmful if swallowed.[1][2]

Skin Irritation: Category 2 - Causes skin irritation.[1][2][3][4]

Eye Irritation: Category 2 - Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory
irritation.[1][2][3][4]

Signal Word: Warning[1][3]
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Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Physical and Chemical Properties

Property Value

Molecular Formula 13C6C1HsBro

Appearance White to off-white solid

Melting Point 55-58 °C (131 - 136.4 °F)[2][3]
Flash Point 108 °C (226.4 °F) - closed cupl[5]
Solubility Insoluble in water

Operational Plan: Safe Handling and Storage

A systematic approach is essential when working with 4-Bromobenzaldehyde-13C6 to
minimize risk.

Engineering Controls:
e Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent
skin, eye, and respiratory exposure.
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PPE Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields or a full-face
shield.[3][6][7]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect
gloves for integrity before each

use.[6]

Prevents skin contact and

irritation.

Skin and Body Protection

Laboratory coat, long-sleeved
clothing. Consider a chemical-
resistant apron for larger
quantities.[3][7]

Minimizes the risk of skin
exposure from spills or

splashes.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
and a particulate filter is
recommended if dust or

aerosols are generated.[3][6]

Protects against inhalation of

irritating dust or vapors.

Handling Procedures:

workspace of any unnecessary items.

Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

» Dispensing: Carefully weigh and dispense the solid compound in a fume hood to avoid

generating dust. Use non-sparking tools.[1]

e Solution Preparation: When preparing solutions, slowly add the compound to the solvent to

prevent splashing.

» Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[6][8]

Storage:

» Store in a tightly closed, properly labeled container.[1][4][6][8]
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» Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[9]

e Protect from light and moisture.[4][9]

Disposal Plan: Waste Management

Proper disposal of 4-Bromobenzaldehyde-13C6 and its containers is critical to prevent
environmental contamination and ensure regulatory compliance. As a halogenated organic
compound, it requires specific disposal procedures.

Waste Segregation:

e Halogenated Organic Waste: All solid waste contaminated with 4-Bromobenzaldehyde-
13C6 and any solutions containing it must be collected in a designated, labeled hazardous
waste container for halogenated organic compounds.[10][11]

» Do Not Mix: Do not mix halogenated waste with nhon-halogenated organic waste, as this
significantly increases disposal costs and complexity.[12][13]

Disposal Procedure:

e Collection: Collect all waste materials (unused product, contaminated consumables like
gloves and wipes) in a compatible, sealed, and clearly labeled container. The label should
include "Hazardous Waste" and the chemical name.[6][11]

o Storage of Waste: Store the waste container in a designated satellite accumulation area
within the laboratory, away from general work areas.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Follow all
institutional and local regulations for hazardous waste disposal.[3]

o Contaminated Packaging: Dispose of the original container as hazardous waste, even if it
appears empty, as it may contain residual chemical.[6]

Emergency Procedures
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Spills:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Control: Prevent the spread of the material. For solid spills, avoid raising dust.

Cleanup: Wearing appropriate PPE, cover the spill with an inert absorbent material. Carefully
sweep or scoop the material into a labeled hazardous waste container.[6][9]

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.
First Aid:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4][9]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[4][9]

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[1][4][9]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][9]

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling 4-Bromobenzaldehyde-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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